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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B593454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and potential

applications of the 4''-Hydroxyisojasminin reference standard. While research on the purified

compound is limited, this guide draws upon existing studies of plant extracts containing 4''-
Hydroxyisojasminin to propose relevant experimental protocols and highlight areas for future

investigation.

Commercial Suppliers of 4''-Hydroxyisojasminin
Reference Standard
A 4''-Hydroxyisojasminin reference standard (CAS: 135378-09-5) is available from several

commercial suppliers, enabling researchers to accurately quantify this natural product in

complex mixtures and to investigate its biological activities.
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Supplier
Catalog
Number

Purity
Available
Quantity

Contact
Information

ScreenLib - High Purity Varies
Inquiry required

via website[1]

Naturewill

Biotechnology

Co., Ltd.

R2146 High Purity Varies
Inquiry required

via website[2]

Tebubio - High Purity 5 mg
Inquiry required

via website[3]

Ruichu Bio B33162-5mg High Purity 5mg
Inquiry required

via website[4]

ChemFaces - High Purity Varies
Inquiry required

via website[5]

Physicochemical Properties
Property Value Source

Molecular Formula C26H38O13 [2][6]

Molecular Weight 558.57 g/mol [2]

CAS Number 135378-09-5 [1][2][6]

Potential Biological Activities and Applications
4''-Hydroxyisojasminin is a secoiridoid glycoside isolated from Jasminum mesnyi Hance.[7]

Secoiridoids are a class of monoterpenoids known for a wide range of biological activities,

including antioxidant, anti-inflammatory, and antimicrobial effects.[2] While specific studies on

the purified 4''-Hydroxyisojasminin are not extensively available, the known activities of

Jasminum mesnyi extracts suggest potential applications in the following areas:

Antioxidant Activity: Extracts of Jasminum mesnyi, which contain 4''-Hydroxyisojasminin,

have demonstrated significant antioxidant potential.[8] The reference standard can be used

to investigate its intrinsic radical scavenging and reducing power capabilities.
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Anthelmintic Activity: Ethanolic extracts of Jasminum mesnyi leaves have shown anthelmintic

properties.[9] The purified 4''-Hydroxyisojasminin can be screened to determine if it is one

of the active constituents responsible for this effect.

Wound Healing: Studies on diabetic rats have indicated that extracts from Jasminum mesnyi

possess wound healing properties.[10] This suggests a potential role for its constituent

compounds, including 4''-Hydroxyisojasminin, in tissue regeneration.

Experimental Protocols
The following are proposed experimental protocols adapted from studies on Jasminum mesnyi

extracts. These can serve as a starting point for investigating the bioactivity of the 4''-
Hydroxyisojasminin reference standard.

In Vitro Antioxidant Activity Assessment
a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the

stable DPPH radical.

Materials: 4''-Hydroxyisojasminin reference standard, DPPH solution (in methanol),

Methanol, 96-well microplate, Microplate reader.

Protocol:

Prepare a stock solution of 4''-Hydroxyisojasminin in methanol.

Create a series of dilutions from the stock solution.

Add 100 µL of each dilution to a 96-well plate.

Add 100 µL of DPPH solution to each well.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.
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Calculate the percentage of scavenging activity for each concentration.

b) Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron

(Fe²⁺).

Materials: 4''-Hydroxyisojasminin reference standard, FRAP reagent (containing TPTZ,

FeCl₃, and acetate buffer), 96-well microplate, Microplate reader.

Protocol:

Prepare a stock solution of 4''-Hydroxyisojasminin in a suitable solvent.

Create a series of dilutions from the stock solution.

Add 20 µL of each dilution to a 96-well plate.

Add 180 µL of pre-warmed FRAP reagent to each well.

Incubate the plate at 37°C for 10 minutes.

Measure the absorbance at 593 nm.

Create a standard curve using a known antioxidant (e.g., Trolox) to quantify the reducing

power.

In Vitro Anthelmintic Activity Assay
This assay evaluates the efficacy of a compound against parasitic worms.

Materials: 4''-Hydroxyisojasminin reference standard, Adult earthworms (Pheretima

posthuma as a model organism), Phosphate buffered saline (PBS), Petri dishes.

Protocol:

Prepare different concentrations of 4''-Hydroxyisojasminin in PBS.

Place one earthworm in each Petri dish containing 25 mL of the test solution.
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Observe the time taken for paralysis (no movement when shaken) and death (no

movement when dipped in warm water).

Use a known anthelmintic drug (e.g., Albendazole) as a positive control and PBS as a

negative control.

Quantitative Data from Jasminum mesnyi Leaf
Extracts
The following table summarizes the antioxidant activity of methanolic and aqueous extracts of

Jasminum mesnyi leaves, which contain 4''-Hydroxyisojasminin. This data provides a

benchmark for the potential activity of the purified compound.

Assay Extract IC50 (µg/mL) ± S.D.
Standard (IC50
µg/mL ± S.D.)

DPPH Radical

Scavenging
90% Methanol Extract 25.27 ± 0.6

Ascorbic Acid: 8.84 ±

0.05

Aqueous Extract 71.84 ± 0.06 Rutin: 3.78 ± 0.153

Source: In-Vitro antioxidant potential of Jasminum mesnyi Hance (Leaves) extracts.[8]

Proposed Experimental Workflow and Signaling
Pathway Investigation
Given the lack of specific signaling pathway data for 4''-Hydroxyisojasminin, a logical first

step is to perform a broad screening of its bioactivity, followed by a more focused investigation

into the mechanism of action for any confirmed activities.
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Phase 1: Bioactivity Screening

Phase 2: Mechanistic Studies

4''-Hydroxyisojasminin
Reference Standard

In Vitro Bioassays
(e.g., Antioxidant, Anti-inflammatory, Antimicrobial)

Cytotoxicity Assays
(e.g., MTT, LDH)

Identification of Significant Bioactivity

Select Relevant Cell Line

If Bioactivity is Confirmed

Treat Cells with
4''-Hydroxyisojasminin

Gene Expression Analysis
(e.g., qPCR, RNA-Seq)

Protein Expression Analysis
(e.g., Western Blot, ELISA)

Identify Modulated Signaling Pathways
(e.g., NF-κB, MAPK, Nrf2)
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Caption: Proposed workflow for investigating the bioactivity and signaling pathways of 4''-
Hydroxyisojasminin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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